Leuxinostat

• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C18H20N4O4/c23-18(19-24)15-3-1-14(2-4-15)13-20-9-11-21(12-10-20)16-5-7-17(8-6-16)22(25)26/h1-8,24H,9-13H2,(H,19,23)
• InChIKey: WPJWGNZGPQGGQT-UHFFFAOYSA-N

Leuxinostat: HDAC6-Selective Inhibitor for FLT3-ITD AML

Leuxinostat (compound 5c) is a synthetic, small-molecule hydroxamic acid derivative that acts as a preferential histone deacetylase 6 (HDAC6) inhibitor. It was developed as part of a series (5a–q) designed to engage Ser531 and Arg636 within the HDAC6 active site for improved selectivity over class I HDAC isoforms [1]. Leuxinostat demonstrates an IC50 of 30 nM against recombinant human HDAC6 in cell-free enzymatic assays and has shown pro-apoptotic and antileukemic activity in multiple blood cancer cell lines, a transgenic FLT3-ITD zebrafish model of acute myeloid leukemia (AML), and ex vivo FLT3-ITD AML patient cells [1].

HDAC6-selective inhibitor for cytoplasmic deacetylase pathway studies

Produces α-tubulin acetylation without detectable histone H3 hyperacetylation

Reported in vivo HSPC expansion rescue in FLT3-ITD zebrafish AML model

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

Leuxinostat vs. Pan-HDAC Inhibitors in Leukemia Models

Generic substitution with pan-HDAC inhibitors (e.g., vorinostat/SAHA) or class I-selective agents fails to replicate the pharmacological profile of leuxinostat because HDAC6 inhibition produces a distinct acetylation signature—primarily on the cytoplasmic substrate α-tubulin rather than nuclear histone H3—that is functionally linked to leukemic cell apoptosis and hematopoietic phenotype rescue in FLT3-ITD AML [1]. In vitro target engagement studies demonstrate that leuxinostat induces marked α-tubulin acetylation without concomitant histone H3 hyperacetylation at concentrations that produce cytotoxicity, whereas the dual HDAC1/HDAC6 inhibitor 5k and the pan-inhibitor SAHA cause broad histone hyperacetylation and a different toxicity profile [1]. Furthermore, among 17 compounds in the same chemical series (5a–q), only three—including leuxinostat—were able to rescue the hematopoietic phenotype in vivo, underscoring that even closely related hydroxamic acid analogs with similar HDAC6 potency cannot be assumed interchangeable without loss of this specific in vivo efficacy [1].

Mismatch

Pan-HDAC inhibitors (e.g., vorinostat/SAHA) induce broad histone H3 hyperacetylation and may confound HDAC6-specific readouts.

Mismatch

Dual HDAC6/class I inhibitors alter the acetylation landscape beyond α-tubulin, limiting target engagement attribution to HDAC6 alone.

Analog Risk

Close structural analogs with similar in vitro HDAC6 potency may lack FLT3-ITD zebrafish model activity; only 3 of 17 series compounds rescued the hematopoietic phenotype.

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

Quantitative Selectivity and Efficacy Evidence for Leuxinostat

Selectivity vs. Ricolinostat and Tubastatin A

Leuxinostat inhibits recombinant hHDAC6 with an IC50 of 30 nM and achieves a selectivity index (SI) of 40-fold over HDAC1 (IC50 = 1203 nM), and even greater selectivity over HDAC3 (IC50 = 2858 nM, SI ≈ 95), HDAC8 (IC50 = 2446 nM, SI ≈ 82), HDAC5 (IC50 > 10000 nM, SI > 333), HDAC10 (IC50 = 4811 nM, SI ≈ 160), and HDAC11 (IC50 = 5570 nM, SI ≈ 186) [1]. By contrast, ricolinostat (ACY-1215) has an HDAC6 IC50 of 5 nM but only 10–12 fold selectivity over HDAC1/2/3, while tubastatin A (HDAC6 IC50 of 15 nM) exhibits approximately 1000-fold selectivity over most other isoforms except HDAC8 (57-fold) . Leuxinostat occupies a distinct position in the selectivity landscape: it provides substantially greater class I discrimination than ricolinostat, yet maintains more balanced selectivity than tubastatin A, a profile that may be advantageous for applications where complete HDAC1/2/3 sparing is not required but pan-inhibition is undesirable.

Selectivity vs. Ricolinostat & Tubastatin A

Cross-study comparable

SI ~40 over HDAC1 (30 nM IC50)
Ricolinostat SI ~12; Tubastatin A SI ~267

Intermediate selectivity profile supports HDAC6-focused studies while reducing class I HDAC inhibition.

Recombinant hHDAC isoforms; cell-free enzymatic assay

Evidence Dimension	Biochemical potency and isoform selectivity (HDAC6 IC50 and SI vs. HDAC1)
Target Compound Data	hHDAC6 IC50 = 30 nM; HDAC1 IC50 = 1203 nM; SI (HDAC6/HDAC1) = 40
Comparator Or Baseline	Ricolinostat: HDAC6 IC50 = 5 nM, HDAC1 IC50 = 58 nM, SI ≈ 12; Tubastatin A: HDAC6 IC50 = 15 nM, HDAC1 IC50 ≈ 4000 nM, SI ≈ 267
Quantified Difference	Leuxinostat SI (40) vs. Ricolinostat SI (~12): ≈3.3-fold higher class I discrimination. Leuxinostat HDAC6 potency is 6-fold less potent than ricolinostat but 2-fold more potent than tubastatin A.
Conditions	Recombinant human HDAC isoforms; cell-free enzymatic activity assay; values are mean of ≥3 determinations

Why This Matters

The intermediate selectivity profile of leuxinostat (SI=40) may offer a therapeutically relevant window distinct from both the narrow selectivity of ricolinostat and the extreme selectivity of tubastatin A, particularly in FLT3-ITD AML where dual HDAC6/class I inhibition may contribute to efficacy without the toxicity of pan-HDAC inhibitors.

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

Cellular Target Engagement: α-Tubulin vs. H3 Acetylation

In THP1 acute monocytic leukemia cells, leuxinostat (5c) at 10 μM for 24 h induced marked acetylation of the HDAC6-selective substrate α-tubulin without detectable acetylation of histone H3 (a substrate of class I HDACs 1 and 3), confirming cellular HDAC6-selective target engagement. In contrast, the pan-HDAC inhibitor SAHA (5 μM) and the dual HDAC6/HDAC1 inhibitor 5k (IC50 HDAC1 = 639 nM; SI HDAC6/HDAC1 = 7) both produced strong acetylation of histone H3 in addition to α-tubulin [1]. This differential acetylation pattern was recapitulated in U937 and K562 cells. The same study also showed that leuxinostat produced dose-dependent cytotoxicity (1, 10, and 50 μM) at 72 h comparable to that of 5k, indicating that its more restricted target engagement profile does not compromise antiproliferative efficacy in these models [1].

α-Tubulin vs. H3 Acetylation

Head-to-head comparison

Leuxinostat: α-tubulin+, H3−
SAHA/5k: α-tubulin+, H3+

Confirms cellular HDAC6-selective target engagement without class I HDAC involvement.

THP1, U937, K562 cells; 24 h treatment

Evidence Dimension	Cellular target engagement: acetylation of α-tubulin (HDAC6 substrate) versus histone H3 (HDAC1/3 substrate)
Target Compound Data	Leuxinostat (10 μM, 24 h): Marked α-tubulin acetylation; no detectable histone H3 acetylation in THP1 cells
Comparator Or Baseline	SAHA (5 μM): Strong α-tubulin and histone H3 acetylation. 5k (dual inhibitor, 10 μM): Strong α-tubulin and histone H3 acetylation.
Quantified Difference	Leuxinostat achieves HDAC6-selective cellular engagement (α-tubulin+, H3–) versus pan-acetylation (α-tubulin+, H3+) by SAHA and 5k.
Conditions	THP1, U937, K562 cells; 24 h incubation; Western blot analysis; compound concentrations as indicated

Why This Matters

This direct cellular evidence demonstrates that leuxinostat retains its HDAC6 selectivity in a cellular context, avoiding the class I HDAC engagement that is associated with the broader toxicity of pan-HDAC inhibitors. This functional selectivity is critical for experiments where HDAC6-specific pharmacological effects must be isolated from class I HDAC-dependent confounding effects.

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

Potency Enhancement by p-Nitrophenyl-Arginine Interaction

Within the same chemical series, leuxinostat (5c) demonstrated a 10-fold improvement in HDAC6 inhibitory potency compared to the parent compound 5a (HDAC6 IC50 = 346 nM), a gain attributed to the replacement of the pyridin-2-yl substituent with a p-nitrophenyl group that forms an electrostatic interaction with Arg636 in the HDAC6 active site [1]. This specific interaction was not present in 5a and was described as a novel structural determinant for HDAC6 inhibition in this scaffold class [1]. The closely related analog 5b (2-(piperazin-1-yl)pyrimidine derivative) showed no significant gain in potency (HDAC6 IC50 = 322 nM), and 5d (m-hydroxyphenyl) showed only a 3.3-fold improvement (HDAC6 IC50 = 104 nM), confirming the unique contribution of the p-nitrophenyl moiety to potency [1].

Potency Gain Over Parent 5a

Head-to-head comparison

~11.5× improvement (30 nM vs. 346 nM)

Reported p-nitrophenyl–Arg636 interaction contributes to enhanced HDAC6 inhibition.

Recombinant hHDAC6 enzymatic assay

Evidence Dimension	HDAC6 inhibitory potency improvement over parent compound and close structural analogs
Target Compound Data	Leuxinostat (5c): hHDAC6 IC50 = 30 nM
Comparator Or Baseline	5a (parent): hHDAC6 IC50 = 346 nM. 5b: 322 nM. 5d: 104 nM.
Quantified Difference	~11.5-fold improvement over 5a; ~10.7-fold over 5b; ~3.5-fold over 5d
Conditions	Recombinant hHDAC6 cell-free enzymatic assay; molecular docking to HDAC6 crystal structure (PDB 6V7A)

Why This Matters

For medicinal chemistry groups exploring HDAC6 inhibitor SAR, leuxinostat represents a structurally validated starting point with a clearly defined pharmacophoric element (p-nitrophenyl–Arg636 interaction) that drove a >10-fold potency gain, providing a rational basis for further optimization rather than an empirical screening hit.

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

In Vivo Phenotype Rescue in FLT3-ITD Zebrafish Model

Among the 17 compounds (5a–q) evaluated in the FLT3-ITD transgenic zebrafish model of AML, only three compounds—leuxinostat (5c), 5g, and 5h—were able to rescue the hematopoietic phenotype in vivo, as evidenced by a reduction in the aberrant expansion of hematopoietic stem and progenitor cells (HSPCs) driven by the FLT3-ITD mutation [1]. This represents a triage rate of approximately 18% (3/17) for in vivo efficacy within the series, and leuxinostat was one of only two compounds (alongside 5k) that combined this in vivo rescue capacity with demonstrable ex vivo efficacy in FLT3-ITD AML patient cells [1]. Compounds with comparable or superior in vitro HDAC6 potency (e.g., 5j) failed to produce equivalent in vivo rescue, highlighting that biochemical potency alone is an insufficient predictor of phenotypic efficacy in this disease model [1].

In Vivo Phenotype Rescue

Head-to-head comparison

3/17 compounds rescue; Leuxinostat one of two with ex vivo patient-cell activity

In vivo model response separates active from inactive analogs beyond IC50 values.

FLT3-ITD transgenic zebrafish; HSPC expansion readout

Evidence Dimension	In vivo rescue of hematopoietic phenotype in FLT3-ITD transgenic zebrafish
Target Compound Data	Leuxinostat (5c): Positive in vivo rescue of HSPC expansion phenotype
Comparator Or Baseline	14 other compounds in series 5a–q: Negative for in vivo phenotype rescue, including 5j (nanomolar HDAC6 inhibitor with limited cellular effect) and 5m (micromolar HDAC6 potency)
Quantified Difference	3/17 compounds showed in vivo rescue; leuxinostat is one of three active compounds in the entire series
Conditions	FLT3-ITD overexpressing transgenic zebrafish embryos; hematopoietic stem and progenitor cell expansion as readout

Why This Matters

For procurement decisions in translational leukemia research, this in vivo evidence distinguishes leuxinostat from the majority of its chemical series and provides a functional filter beyond IC50 values, ensuring that the compound selected has demonstrated disease-relevant phenotypic activity in a whole-organism AML model.

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source

Leuxinostat Research Applications in AML and Profiling

HDAC6-Selective Tool for Cytoplasmic Deacetylase Biology

Leuxinostat enables researchers to inhibit HDAC6 with a 40-fold selectivity window over HDAC1 and >80-fold over HDAC8 in cellular assays, producing robust α-tubulin hyperacetylation without confounding histone H3 acetylation at 10 μM [1]. This selectivity profile makes it suitable for experiments designed to attribute specific phenotypes—such as aggresome disruption, HSP90 chaperone function modulation, or cell migration alteration—to HDAC6 rather than class I HDACs, a distinction that cannot be made using pan-inhibitors like SAHA or dual inhibitors like 5k [1].

FLT3-ITD AML Translational Research Application

For translational AML laboratories studying FLT3-ITD-driven disease, leuxinostat is one of a limited number of tool compounds with demonstrated in vivo efficacy in the FLT3-ITD zebrafish AML model, where it rescues the aberrant HSPC expansion phenotype [1]. It also has confirmed ex vivo target engagement and pro-apoptotic activity in primary cells derived from FLT3-ITD AML patients, bridging the translational gap between recombinant enzyme assays and clinically relevant disease biology [1].

Combination Studies with FLT3 Inhibitors in AML

Leuxinostat has been reported to enhance gilteritinib-induced reduction of cmyb expression in the FLT3-ITD zebrafish AML model, suggesting potential for combination strategies targeting both the FLT3 kinase pathway and HDAC6-mediated non-histone acetylation pathways . This combination potential is particularly relevant given the clinical use of FLT3 inhibitors (gilteritinib, quizartinib) in FLT3-mutated AML and the need for adjunctive agents to address resistance or residual disease .

Benchmark Compound for HDAC6 Inhibitor SAR

The well-characterized structure–activity relationship of leuxinostat, including the crystallographically modeled p-nitrophenyl–Arg636 interaction that accounts for its 10-fold potency gain over parent compound 5a, makes it a useful benchmark for medicinal chemistry programs developing novel HDAC6-selective scaffolds [1]. Its complete selectivity data across 7 HDAC isoforms (HDAC1, 3, 5, 6, 8, 10, 11) and its full chemical characterization provide a reference dataset for computational docking, pharmacophore modeling, or selectivity optimization campaigns [1].

Application

Selection Property

Validation Focus

HDAC6 cytoplasmic deacetylase pathway studies

α-Tubulin–selective acetylation without histone H3 hyperacetylation

Cell-based target engagement and phenotype attribution

FLT3-ITD AML model-response studies

In vivo HSPC expansion rescue in zebrafish AML model

Ex vivo patient-cell response and FLT3-ITD pathway context

FLT3 inhibitor combination research

Reported cmyb expression reduction with gilteritinib

Combination-response endpoints in zebrafish AML model

HDAC6 inhibitor SAR and lead optimization

Defined p-nitrophenyl–Arg636 interaction and reported potency improvement

Isoform selectivity dataset across 7 HDAC isoforms

• [1] Carullo G, Rossi S, Giudice V, et al. Development of Epigenetic Modifiers with Therapeutic Potential in FMS-Related Tyrosine Kinase 3/Internal Tandem Duplication (FLT3/ITD) Acute Myeloid Leukemia and Other Blood Malignancies. ACS Pharmacol Transl Sci. 2024;7(7):2125-2142. doi:10.1021/acsptsci.4c00208 View Source